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Compound of Interest

3-Hydroxycyclopentanecarboxylic
Compound Name: o
aci

Cat. No.: B173774

The structure of 3-hydroxycyclopentanecarboxylic acid contains two stereocenters at
positions 1 and 3 of the cyclopentane ring. This gives rise to four possible stereocisomers, which
can be grouped into two diastereomeric pairs (cis and trans) and their respective enantiomers.
The spatial orientation of the hydroxyl (-OH) and carboxylic acid (-COOH) groups dictates the
molecule's shape, reactivity, and, crucially, its interaction with chiral biological systems like
enzymes and receptors. Consequently, referencing this compound without specifying its
stereochemistry is ambiguous and can lead to significant errors in research and development.

The most reliable method for unambiguous identification is the CAS number. Different isomers
have been assigned unique identifiers, which are essential for procurement, regulatory
documentation, and scientific literature searches.
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Stereoisomers of 3-Hydroxycyclopentanecarboxylic Acid

(1R,3R)-trans

Diastereomers trans-Isomers Enantiomers
(-OH and -COOH on opposite faces) (1S,3S)-trans
3-Hydroxycyclopentanecarboxylic Acid
(General Structure) +
Diastereomers e — Enantiomers (1R.35)-cis
(-OH and -COOH on same face) (Enantiomer of 1S,3R)
Enantiomers

- (1S,3R)-cis
CAS: 107983-78-8
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Start: 3-Oxocyclopentane-
carboxylic Acid (CAS 98-78-2)

Dissolve in Ethanol
Add 10% Pd/C Catalyst

Pressurize with Hz2 Gas
(1-4 atm)
Stir at Room Temperature

Filter through Celite®
(Removes Catalyst)

Concentrate Under
Reduced Pressure

Crude Product:

cis/trans Mixture of
3-Hydroxycyclopentanecarboxylic Acid

Diastereomer Separation
(e.g., Column Chromatography
or Recrystallization)

Pure cis or trans Isomer
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 To cite this document: BenchChem. [The Critical Role of Stereochemistry: Decoding the
Identity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173774#3-hydroxycyclopentanecarboxylic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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